2-Cyanoisonicotinic acid

• IUPAC Name: 2-cyanopyridine-4-carboxylic acid
• InChI: InChI=1S/C7H4N2O2/c8-4-6-3-5(7(10)11)1-2-9-6/h1-3H,(H,10,11)
• InChI Key: MPSVJNPESHZCIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)O)C#N
• Molecular Formula: C7H4N2O2
• DSSTOX Substance ID: DTXSID30376280
• Molecular Weight: 148.12 g/mol
• CAS RN: 161233-97-2

Description

2-Cyanoisonicotinic acid is a chemical compound with the molecular formula C7H4N2O2 and a molecular weight of 148.12. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of 2-Cyanoisonicotinic acid involves commercially available precursors, allowing for a fully automated process. It can be attached to different linkers directly during solid-phase peptide synthesis.

Molecular Structure Analysis

The IUPAC name for 2-Cyanoisonicotinic acid is the same, and its InChI code is 1S/C7H4N2O2/c8-4-6-3-5 (7 (10)11)1-2-9-6/h1-3H, (H,10,11).

Physical And Chemical Properties Analysis

2-Cyanoisonicotinic acid is a solid substance at room temperature.

Scientific Research Applications

Basic Information

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Safety Information

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Physicochemical Properties

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Potential Application in Drug Discovery

One potential application of 2-Cyanoisonicotinic acid is in drug discovery. . .

Safety and Hazards

The safety information for 2-Cyanoisonicotinic acid indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements include H302, H315, H319, and H335. Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.

Mechanism of Action

Target of Action

2-Cyanoisonicotinic acid, also known as isocyanides, has been found to demonstrate potent antimicrobial activities . The primary targets of this compound are essential metabolic enzymes involved in the fatty acid biosynthetic process (FabF) and the hexosamine pathway (GlmS) .

Mode of Action

The compound interacts with its targets through covalent modifications at their active site cysteines . This interaction results in concentration-dependent labeling, covalent binding to the catalytic site, and corresponding functional inhibition by the isocyanide .

Biochemical Pathways

The affected pathways include the fatty acid biosynthetic process and the hexosamine pathway . The compound’s action leads to the destabilization and dysregulation of proteins related to these targeted pathways .

Pharmacokinetics

It is known that the compound can be attached to different linkers directly during solid-phase peptide synthesis . This suggests that the compound’s ADME properties and bioavailability may be influenced by the specific linker used.

Result of Action

The result of the compound’s action is the inhibition of essential metabolic enzymes, leading to the disruption of key biochemical pathways . This results in the inhibition of bacterial growth, making 2-Cyanoisonicotinic acid a potential antimicrobial agent .

Synthesis routes and methods

Procedure details

Lithium hydroxide (96 mg, 4.0 mmol) was added to a solution of methyl 2-cyanoisonicotinate (0.6 g, 3.7 mmol) in THF—H2O (20 mL, 7:3 v/v) at 0° C. The reaction mixture was allowed to warm up to room temperature and further stirred for 1 h. The reaction mixture was concentrated under reduced pressure and then diluted with water. The aqueous layer was washed with EtOAc. The pH of the aqueous layer was adjusted to ˜3 using 1.5N HCl and the organic product was extracted with EtOAc. The organic layer was dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford 2-cyanoisonicotinic acid (490 mg, yield 89%) as a white solid. 1H NMR (300 MHz, DMSO-d6) δ 14.11 (br s, 1H), 8.93-8.91 (dd, J=4.9 Hz, 0.8 Hz, 1H), 8.34 (d, J=0.9 Hz, 1H), 8.11-8.10 (m, 1H). MS (ESI) m/z: Calculated for C7H4N2O2: 148.03. found: 147.2 (M−H)−.